Cas no 1192812-66-0 (Metaxalone-d)

• Product Name: Metaxalone-d
• CAS No: 1192812-66-0
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 1065756
• Update Time: 2025-05-25

Metaxalone-d Chemical and Physical Properties

Names and Identifiers

• Metaxalone-d3 (3,5-dimethylphenoxy-2,4,6-d3)
• METAXALONE‐D3
• [2H3]-Metaxalone
• Metaxalone-D3Q: What is Metaxalone-D3 Q: What is the CAS Number of Metaxalone-D3 Q: What is the storage condition of Metaxalone-D3 Q: What are the applications of Metaxalone-D3
• Metaxalone-d

• Inchi： 1S/C12H15NO3/c1-8-3-9(2)5-10(4-8)15-7-11-6-13-12(14)16-11/h3-5,11H,6-7H2,1-2H3,(H,13,14)
• InChI Key： IMWZZHHPURKASS-UHFFFAOYSA-N
• SMILES： C(C1CNC(=O)O1)OC1C([H])=C(C)C([H])=C(C)C=1[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Metaxalone-d

Metaxalone-d: A Comprehensive Overview

Metaxalone-d, also known by its CAS number 1192812-66-0, is a compound of significant interest in the field of pharmacology and drug development. This compound has been the subject of extensive research, particularly in recent years, due to its unique properties and potential applications in therapeutic interventions.

The structural elucidation of Metaxalone-d has been a focal point for many studies, with researchers employing advanced spectroscopic techniques to understand its molecular architecture. Recent findings have highlighted its ability to interact with specific biological targets, making it a promising candidate for drug design and optimization.

In terms of pharmacokinetics, Metaxalone-d exhibits interesting behavior in vivo, with studies indicating favorable absorption and distribution profiles. This has led to increased interest in its potential use as a drug delivery agent or as a component in complex drug formulations.

The synthesis of Metaxalone-d has also been a topic of considerable research, with chemists developing novel synthetic pathways that enhance yield and purity. These advancements have not only improved the scalability of production but also opened new avenues for exploring its chemical properties.

Recent breakthroughs in computational chemistry have enabled researchers to model the interactions of Metaxalone-d with various biological systems with unprecedented accuracy. These models have provided valuable insights into its mechanism of action and potential toxicity profiles.

In conclusion, Metaxalone-d, CAS number 1192812-66-0, represents a cutting-edge compound with vast potential in the pharmaceutical industry. Its continued exploration will undoubtedly contribute to the development of innovative therapeutic solutions in the coming years.